N-(2-cyano-4,6-dimethylphenyl)-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.3 g/mol
• IUPAC Name: N-(2-cyano-4,6-dimethylphenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C17H14N2O3/c1-10-5-11(2)16(13(6-10)8-18)19-17(20)12-3-4-14-15(7-12)22-9-21-14/h3-7H,9H2,1-2H3,(H,19,20)
• InChI Key: MKPMHTBBZOBPEQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C#N)NC(=O)C2=CC3=C(C=C2)OCO3)C

Description

N-(2-cyano-4,6-dimethylphenyl)-1,3-benzodioxole-5-carboxamide, also known as CDMB or CR-8, is a novel small molecule compound that has recently gained attention in scientific research. It has shown promising results in various biochemical and physiological experiments, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of N-(2-cyano-4,6-dimethylphenyl)-1,3-benzodioxole-5-carboxamide involves its interaction with various enzymes and proteins, leading to their inhibition or modulation. For instance, it has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix and tumor invasion. It also inhibits the activity of cyclooxygenase-2, which is involved in inflammation and pain. Additionally, it has been found to modulate the activity of certain ion channels and receptors, leading to its potential use in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation. Moreover, it has been shown to induce apoptosis in cancer cells, leading to their death. Additionally, it has been found to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(2-cyano-4,6-dimethylphenyl)-1,3-benzodioxole-5-carboxamide has several advantages for lab experiments, including its high potency, selectivity, and specificity. It has been found to have a low toxicity profile, making it a potential candidate for drug development. However, its limitations include its poor solubility and stability, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-(2-cyano-4,6-dimethylphenyl)-1,3-benzodioxole-5-carboxamide, including its optimization for drug development, its use in combination therapy, and its potential use in other diseases. Moreover, its mechanism of action needs to be further elucidated to understand its full potential as a therapeutic agent. Additionally, its pharmacokinetics and pharmacodynamics need to be studied to determine its optimal dosage and administration.

Synthesis Methods

The synthesis of N-(2-cyano-4,6-dimethylphenyl)-1,3-benzodioxole-5-carboxamide involves a multi-step process that includes the reaction of 4,6-dimethyl-2-nitroaniline with potassium carbonate in the presence of dimethylformamide to form the corresponding potassium salt. This intermediate is then reacted with 1,3-benzodioxole-5-carboxylic acid chloride to form this compound. The final product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

N-(2-cyano-4,6-dimethylphenyl)-1,3-benzodioxole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of several enzymes and proteins that are involved in the pathogenesis of these diseases. Moreover, it has been found to have a high affinity for certain receptors, making it a potential drug candidate.